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An In-Depth Technical Guide to 5-Chloronicotinamide: Properties, Synthesis, and
Applications

Abstract

5-Chloronicotinamide is a halogenated derivative of nicotinamide, a form of vitamin B3. Its
uniqgue chemical structure, featuring a pyridine ring substituted with both an electron-
withdrawing chlorine atom and a carboxamide group, makes it a valuable building block in
medicinal chemistry and a subject of interest for various biological applications. This guide
provides a comprehensive overview of the chemical properties, structure, synthesis, and
analysis of 5-Chloronicotinamide, tailored for researchers, scientists, and professionals in
drug development.

Molecular Structure and Chemical Properties

5-Chloronicotinamide, with the IUPAC name 5-chloropyridine-3-carboxamide, is a
heterocyclic aromatic compound.[1] The core of the molecule is a pyridine ring, which imparts
aromatic stability. The electronic properties of the ring are significantly influenced by two key
substituents:
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e Chlorine Atom (at C5): The electronegative chlorine atom acts as an electron-withdrawing

group via the inductive effect, which decreases the electron density of the pyridine ring.

o Carboxamide Group (at C3): The amide group (-CONHz2) is also electron-withdrawing

through resonance but can participate in hydrogen bonding, which is crucial for its interaction

with biological targets. It features one hydrogen bond donor site (the -NHz group) and two

hydrogen bond acceptor sites (the carbonyl oxygen and the pyridine nitrogen).[1]

This specific substitution pattern dictates the molecule's reactivity, solubility, and potential for

biological activity.

Physicochemical Data Summary

The key physicochemical properties of 5-Chloronicotinamide are summarized in the table

below for quick reference.

Property Value Source(s)
5-chloropyridine-3-
IUPAC Name i [1]
carboxamide
CAS Number 284040-69-3 [1][2]
Molecular Formula CeHsCIN20 [1112][3]
Molecular Weight 156.57 g/mol [1][2]
Appearance Off-white to light yellow solid [4]
Data not consistently available
for 5-chloro isomer. The
Melting Point related 2-chloro isomer melts [51[6]
at 164-167 °C, and the 6-
chloro isomer at 205-207 °C.
Hydrogen Bond Donors 1 [1]
Hydrogen Bond Acceptors 2 [1]
XLogP3 0.4 [1]
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Synthesis and Chemical Reactivity

The synthesis of 5-Chloronicotinamide is typically achieved from its corresponding carboxylic
acid, 5-chloronicotinic acid. The general strategy involves the activation of the carboxylic acid
group followed by amidation.

General Synthesis Workflow

The primary route to 5-Chloronicotinamide involves a two-step process that is common in the
synthesis of primary amides from carboxylic acids. The choice of reagents can be adapted
based on scale, desired purity, and available laboratory equipment.

G-Chloronicotinic Acid] Activation | Acyl Chlorld_e Intermediate o
(e.g., via SOCL2) Amidation
Ammonia Source
(e.g., NH4OH)

5-Chloronicotinamide

Click to download full resolution via product page

Caption: General workflow for the synthesis of 5-Chloronicotinamide.

Experimental Protocol: Synthesis via Acyl Chloride

This protocol describes a robust method for preparing 5-Chloronicotinamide from 5-
chloronicotinic acid. The conversion to an acyl chloride is a highly effective activation method.

[7]
Materials:
e 5-chloronicotinic acid

e Thionyl chloride (SOCI2)
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Anhydrous Dichloromethane (DCM) or Toluene
Concentrated Ammonium Hydroxide (NH4OH)
Ice

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate (MgSQOa)

Step-by-Step Methodology:

Reaction Setup: In a flame-dried, three-neck round-bottom flask equipped with a magnetic
stirrer, reflux condenser, and a dropping funnel under an inert atmosphere (N2 or Ar),
suspend 5-chloronicotinic acid (1.0 eq) in anhydrous DCM.

Acyl Chloride Formation: Cool the suspension to 0 °C in an ice bath. Add thionyl chloride (1.5
- 2.0 eq) dropwise via the dropping funnel. A catalytic amount of dimethylformamide (DMF)
can be added to accelerate the reaction.[7]

o Causality Insight: Thionyl chloride is a common and effective reagent for converting
carboxylic acids to highly reactive acyl chlorides. The reaction releases gaseous
byproducts (SO2z and HCI), which drives the reaction to completion. Anhydrous conditions
are critical to prevent the acyl chloride from hydrolyzing back to the carboxylic acid.

Reaction Monitoring: After the addition is complete, allow the mixture to warm to room
temperature and then gently reflux for 2-3 hours, or until the reaction is complete as
monitored by TLC (disappearance of the starting material).

Solvent Removal: Cool the reaction mixture to room temperature and remove the excess
thionyl chloride and solvent under reduced pressure.

Amidation: Re-dissolve the crude acyl chloride in an anhydrous aprotic solvent (e.g., DCM or
THF). Cool this solution to 0 °C and slowly add it to a stirred, ice-cold solution of
concentrated ammonium hydroxide.
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o Causality Insight: The amidation reaction is highly exothermic. Slow, controlled addition at
low temperature is crucial to manage the reaction rate and prevent side reactions.

Workup and Isolation: Allow the reaction to stir for 1-2 hours at room temperature. Transfer
the mixture to a separatory funnel, wash with saturated sodium bicarbonate solution, and
then with brine. Dry the organic layer over anhydrous MgSOu4, filter, and concentrate under
reduced pressure to yield the crude product.

Purification and Validation: Purify the crude 5-Chloronicotinamide by recrystallization (e.qg.,
from an ethanol/water mixture) or column chromatography. The final product's identity and
purity should be confirmed by NMR, MS, and melting point analysis.

Spectroscopic Characterization

Accurate characterization is essential to confirm the structure and purity of synthesized 5-

Chloronicotinamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show three distinct signals in the
aromatic region corresponding to the protons on the pyridine ring. The chemical shifts will be
downfield due to the aromaticity and the electron-withdrawing nature of the substituents. Two
broad singlets corresponding to the two non-equivalent amide protons (-NHz) should also be
visible. The exact chemical shifts can be predicted using substituent additivity rules.[8]

13C NMR: The carbon NMR spectrum should display six unique signals: four for the sp?-
hybridized carbons of the pyridine ring, one for the carbon bearing the chlorine atom, and
one for the carbonyl carbon of the amide group, which will be the most downfield signal.[9]

Infrared (IR) Spectroscopy

The IR spectrum provides key information about the functional groups present.[10][11][12]

e N-H Stretch: A pair of medium-to-strong bands in the 3300-3500 cm~1 region, characteristic
of a primary amide.[11]

e C=0 Stretch (Amide | band): A very strong, sharp absorption between 1630-1690 cm~1,
indicative of the carbonyl group.[11]

© 2026 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b1297083/docs?utm_src=pdf-body#5-chloronicotinamide-chemical-properties-and-structure
https://www.benchchem.com/product/b1297083/docs?utm_src=pdf-body#5-chloronicotinamide-chemical-properties-and-structure
https://www.benchchem.com/product/b1297083/docs?utm_src=pdf-body#5-chloronicotinamide-chemical-properties-and-structure
https://ekwan.github.io/pdfs/nmr/Spectral%20Data%20Sheet.pdf
https://m.chemicalbook.com/SpectrumEN_10366-35-5_13CNMR.htm
https://uanlch.vscht.cz/files/uzel/0052236/0003~~8wxSiDcyMDAHAA.pdf?redirected
https://webspectra.chem.ucla.edu/irtable.html
https://orgchemboulder.com/Spectroscopy/specttutor/irchart.shtml
https://webspectra.chem.ucla.edu/irtable.html
https://webspectra.chem.ucla.edu/irtable.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297083?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Aromatic C=C and C=N Stretches: Multiple sharp bands in the 1400-1600 cm~! region.

e C-CI Stretch: A band in the 550-850 cm~1 region, confirming the presence of the chloro-
substituent.[13]

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and fragmentation pattern.

e Molecular lon Peak: In electron ionization (EI) mode, a molecular ion peak (M*) at m/z 156 is
expected, corresponding to the nominal mass of the molecule.[1] A characteristic M+2 peak
at m/z 158 with approximately one-third the intensity of the M+ peak will be present due to
the natural abundance of the 3’Cl isotope.

o Fragmentation: Key fragments would likely arise from the loss of the amide group (-NHz) to
give a peak at m/z 140, and subsequent fragmentation of the chloropyridine ring.[14]

Applications in Research and Drug Development

Nicotinamide and its derivatives are a cornerstone in medicinal chemistry, known for their
diverse biological activities.[15][16] While research on the 5-chloro isomer is more specific, the
broader class of chloronicotinamides serves as crucial intermediates in the synthesis of novel
therapeutic agents, particularly in oncology and for treating infectious diseases.[4]

Role as PARP Inhibitors

One of the most significant roles for nicotinamide-based structures is as inhibitors of poly(ADP-
ribose) polymerase (PARP). PARP is a key enzyme in the DNA repair process.[17] In cancer
cells with existing DNA repair defects (e.g., those with BRCA1/2 mutations), inhibiting PARP
leads to an accumulation of DNA damage and cell death, a concept known as synthetic
lethality.[18][19]
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Normal Cell BRCA-Deficient Cancer Cell + PARP Inhibitor

5-Chloronicotinamide

[DNA Single-Strand Breakj (Homologous Recombination (HRD (DNA Single-Strand Break) (as PARP Inhibitor)

activates leads to

PARP Enzyme [Replication Fork Stallsj PARP (Inhibited)
@ase Excision Repair (BERD GDNA Double-Strand Break (DSBD
leads to cannot be repaired by
Y

Defective HR
(BRCA1/2 mutation)

Cell Death (Apoptosis)

Click to download full resolution via product page
Caption: Mechanism of synthetic lethality via PARP inhibition in BRCA-deficient cells.

The nicotinamide core of 5-Chloronicotinamide is structurally similar to the nicotinamide
portion of NAD+, the natural substrate for PARP. This allows it to act as a competitive inhibitor.
The 5-chloro substitution can be used to fine-tune the molecule's binding affinity, selectivity,
and pharmacokinetic properties. Therefore, 5-Chloronicotinamide is a valuable scaffold for
developing novel PARP inhibitors aimed at expanding cancer treatment options.[20][21]

Other Biological Activities
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Derivatives of pyridine-3-carboxamide have demonstrated a wide range of other biological
activities, including:

» Antibacterial and Antifungal Agents: The pyridine core is present in many natural alkaloids
and synthetic anti-infective agents.[15]

e Agrochemicals: Chlorinated pyridines are common motifs in herbicides and pesticides.[4]

e Enzyme Inhibition: Beyond PARP, the nicotinamide scaffold can be adapted to target other
enzymes in various metabolic pathways.[4]

Safety and Handling

As with any laboratory chemical, proper safety precautions must be observed when handling 5-
Chloronicotinamide and its precursors.

o Hazard Identification: The related compound 2-Chloronicotinamide is classified as causing
skin irritation (H315), serious eye irritation (H319), and potentially respiratory irritation
(H335).[14] Similar hazards should be assumed for the 5-chloro isomer.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
chemical-resistant gloves, and safety goggles.

¢ Handling: Use the chemical in a well-ventilated area, preferably within a chemical fume
hood. Avoid breathing dust. Wash hands thoroughly after handling.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place away from
incompatible materials such as strong oxidizing agents.

o Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Conclusion

5-Chloronicotinamide is a functionally rich heterocyclic compound with significant potential in
chemical synthesis and drug discovery. Its structure, characterized by an electron-deficient
pyridine ring and a hydrogen-bonding carboxamide group, provides a versatile scaffold for
creating molecules with tailored biological activities. A thorough understanding of its synthesis,
reactivity, and analytical characterization is fundamental for researchers aiming to leverage this
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compound in the development of novel therapeutics, particularly in the field of oncology
through the inhibition of DNA repair enzymes like PARP.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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